Cas no 5691-36-1 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 12-(2-phenylethyl)benzo[a]anthracene
- 12-(2-phenylethyl)tetraphene
- 12-Phenethyl-benz(a)anthracen
- 12-phenethylbenzo[a]anthracene
- AC1L6C03
- AC1Q1IPW
- AG-K-40055
- AR-1C0581
- CTK5A5901
- NSC99591
- 5691-36-1
- NSC-99591
- DTXSID80295093
-
-
- Inchi： 1S/C26H20/c1-2-8-19(9-3-1)14-17-25-23-12-6-5-11-21(23)18-22-16-15-20-10-4-7-13-24(20)26(22)25/h1-13,15-16,18H,14,17H2
- InChI Key： GVEJRGCTBREUQR-UHFFFAOYSA-N
- SMILES： C1(C2C=CC=CC=2C=C2C=CC3C=CC=CC=3C=12)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 332.1566
- Monoisotopic Mass: 332.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
- LogP: 6.93140
Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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